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Compound of Interest

Compound Name: Dibutyl hydrogen phosphite

Cat. No.: B085527 Get Quote

An In-depth Technical Guide to the Safe Handling of Dibutyl Phosphite

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
Dibutyl phosphite (CAS No: 1809-19-4), also known as dibutyl hydrogen phosphite, is a

versatile chemical intermediate used in various research and development applications.[1]

While valuable, it presents significant health and safety hazards that necessitate strict handling

protocols. This guide provides a comprehensive overview of the safety precautions, handling

procedures, and emergency responses required when working with dibutyl phosphite to ensure

a safe laboratory environment. The primary hazards include severe skin and eye irritation or

burns, respiratory tract irritation, and potential for causing cancer.[1][2] Adherence to the

protocols outlined in this document is critical for minimizing risk and ensuring the well-being of

laboratory personnel.

Chemical and Physical Properties
A thorough understanding of the physical and chemical properties of a substance is

foundational to its safe handling.
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Property Value Reference

Molecular Formula C₈H₁₉O₃P [1][2]

Molecular Weight 194.21 g/mol [1][2]

Appearance Colorless liquid [1][3]

Boiling Point 118 - 119 °C @ 11.00 mmHg [1]

Flash Point
49 °C (120.2 °F) - 121 °C

(249.8 °F)
[1][4]

Density 0.995 g/cm³ [1]

Vapor Pressure < 0.1 hPa @ 20 °C [2]

Vapor Density 6.7 (Air = 1) [1][2]

Water Solubility 7.3 g/L @ 25 °C [2]

Stability

Stable under normal

temperatures and pressures.

Moisture sensitive.

[1][4]

Hazard Identification and Classification
Dibutyl phosphite is classified as a hazardous substance. The following tables summarize its

GHS classification and associated hazard statements.

GHS Hazard Classification[2][3]
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Hazard Class Category

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye Irritation Category 1

Carcinogenicity (Suspected) Category 2

Specific target organ toxicity — single exposure

(Respiratory tract irritation)
Category 3

Harmful in contact with skin Category 4

Hazard and Precautionary Statements[2]

Code Statement

H312 Harmful in contact with skin.

H315 Causes skin irritation.

H318 Causes serious eye damage.

H335 May cause respiratory irritation.

H351 Suspected of causing cancer.

P280
Wear protective gloves/protective clothing/eye

protection/face protection.

P261
Avoid breathing

dust/fume/gas/mist/vapors/spray.

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

P310
Immediately call a POISON CENTER or

doctor/physician.

Toxicological Data
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Toxicological data provides quantitative measures of a substance's potential to cause harm.

Type of
Toxicity

Species Route Value Reference

LD50 (Lethal

Dose, 50%)
Rat Oral > 3,000 mg/kg [2]

LD50 (Lethal

Dose, 50%)
Rabbit Dermal

1,990 - 5,000

mg/kg
[1][2]

LC50 (Lethal

Concentration,

50%)

Rat Inhalation > 20 mg/L [1][2]

Experimental Protocols: Safe Handling and Use
The following protocols are mandatory for any procedure involving dibutyl phosphite.

Engineering Controls and Personal Protective
Equipment (PPE)
A risk assessment must be performed before any new procedure. The primary methods for

exposure control are engineering controls, supplemented by appropriate PPE.

Ventilation: All work with dibutyl phosphite must be conducted in a certified chemical fume

hood to prevent inhalation of vapors.[2]

Eyewash and Safety Shower: An eyewash station and safety shower must be readily

accessible and tested regularly.[1][4]

Personal Protective Equipment (PPE):

Eye/Face Protection: Chemical safety goggles and a face shield are required.[1] Standard

safety glasses are not sufficient.

Skin Protection: Wear a flame-retardant lab coat and appropriate protective gloves (e.g.,

nitrile or neoprene).[1] Always inspect gloves for tears or holes before use. Contaminated
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clothing must be removed immediately.[2]

Respiratory Protection: If vapors/aerosols are generated, respiratory protection is required.

[2] A respirator program that meets OSHA's 29 CFR 1910.134 and ANSI Z88.2

requirements must be followed.[1] A filter type ABEK is recommended.[2]

General Handling Protocol
Preparation: Before starting, ensure all necessary PPE is donned correctly, the fume hood is

operational, and all required materials are within the hood to minimize movement.

Dispensing: Ground and bond containers when transferring material to prevent static

discharge.[1] Use spark-proof tools.[1]

Reaction Setup: Handle under an inert atmosphere (e.g., nitrogen or argon) as the material

is moisture-sensitive.[2] Keep containers tightly closed when not in use.[2]

Heating: Avoid strong heating.[2] Vapors can form explosive mixtures with air upon intense

heating.[2]

Post-Procedure: After handling, wash hands and face thoroughly.[2] Decontaminate the work

area within the fume hood.

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated area, away from

incompatible materials.[4]

Waste Disposal Protocol
Classification: Dibutyl phosphite waste must be treated as hazardous waste.[1]

Collection: Collect waste in a dedicated, properly labeled, and sealed container.

Disposal: Dispose of contents and container in accordance with local, regional, and national

hazardous waste regulations.[1][2] Do not pour down the drain.[2]

Emergency Procedures
Rapid and correct response to an emergency is critical to mitigating harm.
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First Aid Measures
Exposure Route First Aid Protocol Reference

Inhalation

Remove the individual to fresh

air immediately. If breathing is

difficult, administer oxygen. If

breathing has stopped, provide

artificial respiration. Seek

immediate medical attention.

[1]

Skin Contact

Immediately remove all

contaminated clothing. Rinse

the affected skin area with

large amounts of water for at

least 15 minutes. Seek

immediate medical attention.

[1][4]

Eye Contact

Immediately flush eyes with

copious amounts of water for

at least 15-30 minutes,

occasionally lifting the upper

and lower eyelids. Remove

contact lenses if present and

easy to do. Seek immediate

medical attention from an

ophthalmologist.[1][2]

Ingestion

Do NOT induce vomiting. If the

person is conscious, rinse their

mouth with water and have

them drink two glasses of

water. Never give anything by

mouth to an unconscious

person. Seek immediate

medical attention.[1][2]
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Accidental Release Measures
Evacuation: Evacuate all non-essential personnel from the spill area.[5]

Ventilation: Ensure adequate ventilation.

Ignition Sources: Remove all sources of ignition (e.g., open flames, sparks).[1][5]

Containment: Cover drains to prevent entry into the sewer system.[2]

Absorption: Absorb the spill with an inert, non-combustible material such as sand,

vermiculite, or earth.[1][5]

Collection: Using spark-proof tools, collect the absorbed material and place it into a suitable,

sealed container for hazardous waste disposal.[1]

Decontamination: Clean the affected area thoroughly.

Firefighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), water spray, or

alcohol-resistant foam.[1][2]

Hazardous Combustion Products: Fire may produce irritating and highly toxic gases,

including oxides of phosphorus, carbon monoxide, carbon dioxide, and phosphine.[1][4]

Protective Equipment: Firefighters must wear full protective gear and a self-contained

breathing apparatus (SCBA) with a full facepiece operated in pressure-demand or other

positive pressure mode.[1][2]

Stability and Reactivity
Reactivity: Dibutyl phosphite is stable under recommended storage conditions.[1] It is

moisture-sensitive.[2]

Conditions to Avoid: Avoid exposure to moisture, excess heat, and sources of ignition.[1]

Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, and strong

bases.[1][4]
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Hazardous Decomposition Products: Thermal decomposition can produce toxic fumes of

phosphorus oxides, phosphine, carbon monoxide, and carbon dioxide.[1][3][4]

Visual Workflow Guides
The following diagrams illustrate key safety workflows for handling dibutyl phosphite.
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Start: Task involves
Dibutyl Phosphite

Is the work performed
in a certified fume hood?

Required Base PPE:
- Chemical Safety Goggles
- Flame-Retardant Lab Coat

- Appropriate Chemical Gloves

 Yes 

STOP: Do not proceed without
a functional fume hood

 No 

Is there a risk of splashing?

Add Face Shield

 Yes 

Risk of generating
vapors or aerosols?

 No 

Use appropriate respirator
(e.g., Type ABEK filter)

 Yes 

Proceed with work

 No 

Click to download full resolution via product page

Caption: PPE Selection Workflow for Dibutyl Phosphite.
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Spill Occurs

Alert personnel and
 evacuate immediate area

Don appropriate PPE
(Gloves, Goggles, Respirator)

Remove all
ignition sources

Contain spill with
inert absorbent material
(e.g., sand, vermiculite)

Collect absorbed material
using spark-proof tools

Place in sealed container
for hazardous waste disposal

Decontaminate spill area

Report incident to
Safety Officer

Click to download full resolution via product page

Caption: Emergency Spill Response Workflow.
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Exposure Route

Exposure Event

Skin Contact 1. Remove contaminated clothing
2. Rinse with water for 15+ min

Eye Contact 1. Rinse with water for 15-30 min
2. Remove contact lenses

Inhalation 1. Move to fresh air
2. Provide oxygen if needed

Ingestion 1. Rinse mouth, drink water
2. DO NOT induce vomiting

Seek IMMEDIATE
Medical Attention

Click to download full resolution via product page

Caption: First Aid Response Logic by Exposure Route.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safety and handling precautions for dibutyl phosphite].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085527#safety-and-handling-precautions-for-dibutyl-
phosphite]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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